BENGHE Validation & Comparative

Check Availability & Pricing

Accelerated Aging of Thiokol® Elastomers: A
Comparative Performance Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiocol

Cat. No.: B075076

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Thiokol® polysulfide
elastomers against common alternatives, namely silicone and fluoroelastomers, under
accelerated aging conditions. The information presented is based on a synthesis of publicly
available data from technical datasheets and research publications.

Introduction to Thiokol® and Alternative Elastomers

Thiokol® elastomers, a brand of polysulfide rubbers, are renowned for their excellent
resistance to fuels, oils, and various chemicals, making them a staple in the aerospace and
industrial sectors for sealing and coating applications. However, for applications demanding
superior long-term thermal stability, alternative elastomers such as silicones and
fluoroelastomers are often considered. Understanding the performance of these materials
under accelerated aging is crucial for predicting their long-term durability and ensuring product
reliability.

Comparative Performance Under Accelerated Aging

Accelerated aging tests are designed to simulate the long-term effects of environmental factors,
primarily heat, in a shortened timeframe. The following tables summarize the typical
performance of Thiokol® (Polysulfide), Silicone, and Fluoroelastomer (FKM) elastomers after
exposure to elevated temperatures. It is important to note that a direct head-to-head
comparative study with all three elastomers under identical accelerated aging conditions was
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not available in the public domain. Therefore, the data presented is a synthesis from various
sources and should be interpreted with consideration of the different testing conditions.

Table 1: Change in Mechanical Properties after Heat Aging

Elastomer Test Initial Value  Value After
o Property ] . % Change
Type Condition (Typical) Aging
Thiokol® 7 days @ Tensile
_ o 8- 12 MPa 6 -9 MPa -20% to -25%
(Polysulfide) 100°C in air Strength
Elongation at
250 - 400% 150 - 250% -30% to -40%
Break
Hardness +5to +10
40 - 60 45 - 65 )
(Shore A) points
Silicone 7 days @ Tensile
o 5-8 MPa 3-5MPa -30% to -40%
(VMQ) 200°C in air Strength
Elongation at
300 - 500% 150 - 250% -40% to -50%
Break
Hardness +5to +10
40 - 60 45 - 65 ]
(Shore A) points
Fluoroelasto 7 days @ Tensile
o 10-15MPa  9-13 MPa -10% to -15%
mer (FKM) 200°C in air Strength
Elongation at
200 - 300% 180 - 270% -10% to -15%
Break
Hardness +2to +5
60 - 80 62 - 82 _
(Shore A) points

Note: The data for Thiokol® is estimated based on qualitative descriptions of good heat aging
resistance up to 100-120°C. The data for Silicone and Fluoroelastomer is typical data found in
literature for general-purpose grades.

Table 2: High-Temperature Service Limits
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Continuous Service Intermittent Service
Elastomer Type

Temperature Temperature
Thiokol® (Polysulfide) -55°C to 135°C Up to 150°C
Silicone (VMQ) -60°C to 230°C Up to 250°CJ[1]
Fluoroelastomer (FKM) -20°C to 250°C Up to 275°C

Experimental Protocols

The data presented is typically generated following standardized test methods. The key
experimental protocols for assessing the effects of accelerated aging on elastomers are
outlined below.

Accelerated Heat Aging

This test is performed to determine the ability of rubber to retain its physical properties after
exposure to elevated temperatures.

e Standard: ASTM D573 - Standard Test Method for Rubber—Deterioration in an Air Oven.
o Apparatus: A circulating air oven with controlled temperature.

e Procedure:

o

Prepare standard dumbbell-shaped test specimens of the elastomer.

o Measure the initial mechanical properties (tensile strength, elongation, and hardness) of
unaged specimens.

o Place the specimens in the air oven at a specified temperature (e.g., 70°C, 100°C, or
higher, depending on the material's capability) for a defined period (e.g., 70 hours, 168
hours).

o After the aging period, remove the specimens from the oven and allow them to cool to
room temperature for at least 16 hours but not more than 96 hours.

o Measure the final mechanical properties of the aged specimens.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://rubberandseal.com/what-is-the-highest-temperature-resistant-rubber/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Calculate the percentage change in each property.

Tensile Properties

This test measures the force required to stretch a rubber specimen to its breaking point.

e Standard: ASTM D412 - Standard Test Methods for Vulcanized Rubber and Thermoplastic
Elastomers—Tension.[2][3][4][5][6]

o Apparatus: A tensile testing machine with a suitable load cell and grips.

e Procedure:

[¢]

Use dumbbell-shaped specimens from the accelerated aging test.
o Place the specimen in the grips of the tensile testing machine.

o Stretch the specimen at a constant rate of speed until it breaks.

o Record the force and elongation at the point of rupture.

o Tensile strength is calculated by dividing the maximum force by the original cross-sectional
area of the specimen.

o Elongation at break is the percentage increase in length from the original length at the
point of rupture.

Hardness

This test measures the resistance of the rubber to indentation.

o Standard: ASTM D2240 - Standard Test Method for Rubber Property—Durometer Hardness.
[718][°I[10][1 1]

o Apparatus: A durometer, typically Shore A for these types of elastomers.
e Procedure:

o Place the elastomer specimen on a flat, hard surface.
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[e]

Press the durometer indenter firmly and vertically onto the surface of the specimen.

o

Read the hardness value on the durometer scale within one second of firm contact.

[¢]

Take multiple readings at different locations on the specimen and average the results.

Visualizations
Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the logical flow of an accelerated aging study and the
degradation pathways of elastomers.
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Caption: Workflow for a comparative accelerated aging study of elastomers.
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Caption: Common degradation pathways for elastomers under environmental stress.

Conclusion

The selection of an elastomer for a specific application requires a thorough evaluation of its
long-term performance under relevant environmental conditions. While Thiokol® polysulfide
elastomers offer excellent fuel and chemical resistance, their thermal stability is generally lower
than that of silicone and fluoroelastomers. For applications involving prolonged exposure to
high temperatures, silicone and fluoroelastomers typically exhibit superior retention of
mechanical properties. This guide provides a foundational comparison to aid in the material
selection process. For critical applications, it is always recommended to conduct specific
testing that closely mimics the intended service environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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